Cas no 189633-81-6 (Cyclohexene, 2-iodo-1,3,3-trimethyl-)
189633-81-6 structure
Product Name:Cyclohexene, 2-iodo-1,3,3-trimethyl-
CAS No:189633-81-6
MF:C9H15I
MW:250.119875192642
CID:1383014
PubChem ID:10977858
Update Time:2025-04-20
Cyclohexene, 2-iodo-1,3,3-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexene, 2-iodo-1,3,3-trimethyl-
- 2-iodo-1,3,3-trimethylcyclohexene
- DB-116829
- DTXSID50450551
- 189633-81-6
-
- Inchi: 1S/C9H15I/c1-7-5-4-6-9(2,3)8(7)10/h4-6H2,1-3H3
- InChI Key: RKRRDQLUOUMBJG-UHFFFAOYSA-N
- SMILES: IC1=C(C)CCCC1(C)C
Computed Properties
- Exact Mass: 250.02145
- Monoisotopic Mass: 250.02185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Cyclohexene, 2-iodo-1,3,3-trimethyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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